Cas no 1491520-44-5 (2-amino-1-(1H-pyrazol-4-yl)ethan-1-one)

2-amino-1-(1H-pyrazol-4-yl)ethan-1-one structure
1491520-44-5 structure
Product Name:2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
CAS No:1491520-44-5
MF:C5H7N3O
MW:125.128580331802
CID:5898489
PubChem ID:82418867
Update Time:2024-01-13

2-amino-1-(1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-amino-1-(1H-pyrazol-4-yl)-
    • 2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
    • 1491520-44-5
    • EN300-1816429
    • Inchi: 1S/C5H7N3O/c6-1-5(9)4-2-7-8-3-4/h2-3H,1,6H2,(H,7,8)
    • InChI Key: JEEANFFHDYVJJB-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CNN=C1)CN

Computed Properties

  • Exact Mass: 125.058911855g/mol
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Predicted)
  • Boiling Point: 362.7±22.0 °C(Predicted)
  • pka: 11.56±0.50(Predicted)

2-amino-1-(1H-pyrazol-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1816429-0.05g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
0.05g
$827.0 2023-09-19
Enamine
EN300-1816429-0.1g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
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Enamine
EN300-1816429-0.25g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
0.25g
$906.0 2023-09-19
Enamine
EN300-1816429-0.5g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
0.5g
$946.0 2023-09-19
Enamine
EN300-1816429-1.0g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
1g
$1100.0 2023-06-02
Enamine
EN300-1816429-2.5g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
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$1931.0 2023-09-19
Enamine
EN300-1816429-5.0g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
5g
$3189.0 2023-06-02
Enamine
EN300-1816429-10.0g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
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$4729.0 2023-06-02
Enamine
EN300-1816429-1g
2-amino-1-(1H-pyrazol-4-yl)ethan-1-one
1491520-44-5
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$986.0 2023-09-19
Enamine
EN300-1816429-5g
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